Cas no 832734-32-4 (2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
• CAS No: 832734-32-4
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 673969
• PubChem ID: 71415739
• Update Time: 2025-04-19

2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
• methyl 3-bromo-3-(4-methylphenyl)prop-2-enoate
• DTXSID70835149
• 832734-32-4

• Inchi： 1S/C11H11BrO2/c1-8-3-5-9(6-4-8)10(12)7-11(13)14-2/h3-7H,1-2H3
• InChI Key： YEZACNFERFKBHQ-UHFFFAOYSA-N
• SMILES： BrC(=CC(=O)OC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų